Cas no 1806897-80-2 (3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid
• CAS No: 1806897-80-2
• MF: C₇H₅F₂NO₄
• MW: 205.115709066391
• CID: 4917485
• Update Time: 2025-10-20

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid
• 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H5F2NO4/c8-6(9)3-4(7(13)14)10-1-2(11)5(3)12/h1,6,11H,(H,10,12)(H,13,14)
• InChI Key： ZRDWAVWTQKQSFJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1C(=O)O)O)=O)F

Computed Properties

• Exact Mass: 205.01866396 g/mol
• Monoisotopic Mass: 205.01866396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.6
• Molecular Weight: 205.12

Additional information on 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1806897-80-2, known as 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a difluoromethyl group attached at the third position and hydroxyl groups at the fourth and fifth positions. The presence of these functional groups imparts versatile chemical reactivity and biological activity, making it a valuable molecule for further exploration.

Recent studies have highlighted the importance of difluoromethyl substituents in modulating the physicochemical properties of organic compounds. The pyridine ring in this compound serves as a rigid framework that facilitates various interactions, including hydrogen bonding and π-π stacking, which are crucial for its bioavailability and target binding affinity. The carboxylic acid group at the second position further enhances the molecule's ability to participate in hydrogen bonding, a key factor in drug design for improving solubility and stability.

One of the most promising applications of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid lies in its potential as a lead compound for drug development. Researchers have investigated its role in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Experimental data suggest that this compound exhibits moderate inhibitory activity against these enzymes, indicating its potential as a candidate for Alzheimer's disease therapeutics.

In addition to its enzymatic inhibition properties, this compound has shown antioxidant activity in vitro. The hydroxyl groups on the pyridine ring contribute to its radical scavenging ability, making it a potential candidate for combating oxidative stress-related disorders. Recent advancements in green chemistry have also enabled the synthesis of this compound through environmentally friendly methods, such as microwave-assisted synthesis and enzymatic catalysis, further enhancing its appeal for large-scale production.

The synthesis of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as 4,5-dihydroxypyridine derivatives. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the starting material. Optimization of reaction conditions has led to improved yields and purity levels, ensuring that the compound meets pharmacological standards.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These tools provide detailed insights into the molecular architecture and functional group interactions, which are critical for understanding its behavior in biological systems.

In conclusion, 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxylic acid represents a significant advancement in organic synthesis and pharmacology. Its unique combination of structural features and bioactive properties positions it as a promising candidate for drug discovery and development. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.